Cas no 590376-36-6 (3-(3-Carbamoylthiophen-2-Yl)CarbamoylPropanoic Acid)

• Product Name: 3-(3-Carbamoylthiophen-2-Yl)CarbamoylPropanoic Acid
• CAS No: 590376-36-6
• MF: C₉H₁₀N₂O₄S
• MW: 242.251700878143
• CID: 3107193
• PubChem ID: 2120287
• Update Time: 2025-06-11

3-(3-Carbamoylthiophen-2-Yl)CarbamoylPropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[(3-carbamoylthiophen-2-yl)amino]-4-oxobutanoic acid
• STK441224
• 4-{[3-(aminocarbonyl)thien-2-yl]amino}-4-oxobutanoic acid
• 3-[(3-carbamoylthiophen-2-yl)carbamoyl]propanoic Acid
• G21304
• SR-01000053488-1
• EN300-10004
• CS-0221789
• AKOS001072843
• 3-[(3-carbamoylthiophen-2-yl)carbamoyl]propanoicAcid
• SCHEMBL20339493
• 4-((3-Carbamoylthiophen-2-yl)amino)-4-oxobutanoic acid
• 590376-36-6
• Z56989648
• 4-{[3-(AMINOCARBONYL)-2-THIENYL]AMINO}-4-OXOBUTANOIC ACID
• SR-01000053488
• 3-(3-Carbamoylthiophen-2-Yl)CarbamoylPropanoic Acid

• Inchi： 1S/C9H10N2O4S/c10-8(15)5-3-4-16-9(5)11-6(12)1-2-7(13)14/h3-4H,1-2H2,(H2,10,15)(H,11,12)(H,13,14)
• InChI Key： AKDRFBNTQZATID-UHFFFAOYSA-N
• SMILES： S1C=CC(C(N)=O)=C1NC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 242.03612798g/mol
• Monoisotopic Mass: 242.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 3-(3-Carbamoylthiophen-2-Yl)CarbamoylPropanoic Acid

Introduction to 3-(3-Carbamoylthiophen-2-Yl)CarbamoylPropanoic Acid (CAS No. 590376-36-6)

3-(3-Carbamoylthiophen-2-Yl)CarbamoylPropanoic Acid, identified by its Chemical Abstracts Service (CAS) number 590376-36-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a carbamoyl group attached to both a thiophene ring and a propanoic acid moiety, make it a promising candidate for further investigation in various therapeutic contexts.

The thiophene core of 3-(3-Carbamoylthiophen-2-Yl)CarbamoylPropanoic Acid is a heterocyclic aromatic ring system that has been extensively studied for its pharmacological properties. Thiophenes and their derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a carbamoyl group into the thiophene ring enhances the molecule's solubility and bioavailability, which are critical factors in drug design. Additionally, the presence of a second carbamoyl group on the propanoic acid side chain further modulates the compound's chemical properties, potentially influencing its interactions with biological targets.

In recent years, there has been a growing interest in the development of novel therapeutic agents based on thiophene derivatives due to their structural versatility and biological efficacy. 3-(3-Carbamoylthiophen-2-Yl)CarbamoylPropanoic Acid represents an advanced scaffold that could be explored for its pharmacological potential. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in pathological processes. For instance, its structure resembles that of known bioactive molecules targeting enzymes such as kinases and proteases, which play crucial roles in various diseases.

The carbamoylpropanoic acid moiety in 3-(3-Carbamoylthiophen-2-Yl)CarbamoylPropanoic Acid is particularly noteworthy as it introduces both polar functional groups that can enhance binding affinity to biological targets. The carbamoyl groups are known to form hydrogen bonds with amide or peptide backbones, making them valuable for designing molecules that interact with proteins. The propanoic acid side chain provides an additional site for chemical modification, allowing for the development of analogs with tailored properties. These features make this compound a versatile platform for medicinal chemistry innovation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 3-(3-Carbamoylthiophen-2-Yl)CarbamoylPropanoic Acid with potential biological targets. These studies have highlighted the compound's potential as an inhibitor of enzymes implicated in cancer progression, inflammation, and metabolic disorders. For example, virtual screening studies have identified this molecule as a possible candidate for inhibiting cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. Such findings underscore the importance of 3-(3-Carbamoylthiophen-2-Yl)CarbamoylPropanoic Acid as a lead compound in drug discovery efforts.

The synthesis of 3-(3-Carbamoylthiophen-2-Yl)CarbamoylPropanoic Acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a thiophene precursor to introduce the carbamoyl group at the 3-position. Subsequent steps involve the addition of another carbamoyl group to the propanoic acid side chain. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications of the thiophene ring. These synthetic strategies highlight the compound's complexity and the expertise required for its preparation.

In addition to its pharmacological potential, 3-(3-Carbamoylthiophen-2-Yl)CarbamoylPropanoic Acid has shown promise in preclinical studies as a tool compound for understanding disease mechanisms. Its ability to modulate enzyme activity and cellular pathways makes it valuable for investigating the molecular basis of various disorders. Researchers have utilized this compound in cell-based assays to evaluate its effects on proliferation, apoptosis, and signaling pathways relevant to diseases such as cancer and neurodegenerative disorders. These studies provide valuable insights into the therapeutic potential of thiophene derivatives like 3-(3-Carbamoylthiophen-2-Yl)CarbamoylPropanoic Acid.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy before moving into clinical trials. 3-(3-Carbamoylthiophen-2-Yл)CarbamойлПропаноїчна кислота (CAS No. 590376-36-6) has undergone preliminary toxicity studies to evaluate its adverse effects at various doses. Initial results suggest that it exhibits moderate solubility in aqueous media, which could influence its bioavailability and distribution within biological systems. Further studies are needed to optimize its pharmacokinetic properties and minimize potential side effects.

The future prospects for 3-(3-Carbамойлтіофен-2-іл)КарбамойлПропаноїчна кислота (CAS No. 590376-36-6) are promising given its unique structural features and demonstrated biological activity. Researchers are exploring ways to enhance its potency and selectivity by modifying its chemical structure through combinatorial chemistry or structure-based drug design approaches. Additionally, advances in biocatalysis and green chemistry may provide more sustainable methods for synthesizing this compound on an industrial scale.

In conclusion, 3-( 3 - Карбамойлтіофен - 2 - іл ) КарбамойлПропаноїчна кислота ( CAS No . 590376 - 36 - 6 ) is a structurally complex organic compound with significant potential in pharmaceutical research . Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutic agents . Ongoing studies continue to uncover new applications for this molecule , reinforcing its importance as a lead compound in drug discovery efforts . As research progresses , it is expected that additional insights into its mechanisms of action will emerge , paving the way for new treatments targeting various diseases .